4-Fluoro-2-formylbenzoic acid
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Overview
Description
4-Fluoro-2-formylbenzoic acid is a chemical compound with the CAS Number: 1186047-15-3 . It exists in equilibrium with its cyclised form - 5-fluoro-3-hydroxy-2-benzofuran-1(3H)-one . The molecular weight of this compound is 168.12 .
Molecular Structure Analysis
The IUPAC name for 4-Fluoro-2-formylbenzoic acid is the same as its common name . The InChI code for this compound is1S/C8H5FO3/c9-6-1-2-7(8(11)12)5(3-6)4-10/h1-4H,(H,11,12)
. Physical And Chemical Properties Analysis
4-Fluoro-2-formylbenzoic acid is a solid at room temperature . It has a density of 1.4±0.0 g/cm^3 . The boiling point of this compound is 320.4±0.0 °C at 760 mmHg . It has a molar refractivity of 39.9±0.0 cm^3 .Scientific Research Applications
Development of Sugar Chemosensors
4-Fluoro-2-formylbenzoic acid could potentially be used in the development of sugar chemosensors . These chemosensors can detect the presence and concentration of sugars, particularly fructose .
Synthesis of Coordination Polymers
The compound could be used in the synthesis of coordination polymers . For example, it could react with barium carbonate to yield two-dimensional barium (II) coordination polymer .
Esterification Reactions
4-Fluoro-2-formylbenzoic acid could be used as a reagent during esterification reactions . For instance, it could be used in the esterification of 2,2,6,6-tetramethyl-4-oxopiperidinyl-1-oxyl to yield 4-hydroxy-2,2,6,6-tetramethylpiperidine-1-oxyl 4-formylbenzoate .
Safety and Hazards
4-Fluoro-2-formylbenzoic acid is associated with several hazards. It is harmful if swallowed, in contact with skin, or if inhaled . It may cause skin irritation . It is recommended to avoid breathing dust, mist, gas or vapours . Protective clothing, gloves, and eye/face protection should be worn when handling this compound .
Mechanism of Action
Mode of Action
More research is needed to fully understand its mode of action .
Biochemical Pathways
Benzoic acid derivatives can interact with a variety of biochemical pathways, but the specific effects of this compound require further investigation .
Pharmacokinetics
It is predicted to have high gi absorption and is likely bbb permeant . Its lipophilicity (Log Po/w) is estimated to be around 1.47, suggesting it may have good bioavailability . More detailed studies are needed to confirm these predictions.
Result of Action
Given its structural similarity to benzoic acid, it may share some of its biological activities, but the specific effects of this compound are currently unknown .
Action Environment
The action of 4-Fluoro-2-formylbenzoic acid can be influenced by various environmental factors. For instance, its stability and efficacy could be affected by temperature, as it is recommended to be stored at ambient temperature . Furthermore, its solubility could influence its action, as it is predicted to be soluble in water . .
properties
IUPAC Name |
4-fluoro-2-formylbenzoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5FO3/c9-6-1-2-7(8(11)12)5(3-6)4-10/h1-4H,(H,11,12) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KLAAXTKTDRQPOF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)C=O)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5FO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.12 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Fluoro-2-formylbenzoic acid | |
CAS RN |
1186047-15-3 |
Source
|
Record name | 4-fluoro-2-formylbenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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